5-Oxorosuvastatin methyl ester 5-Oxorosuvastatin methyl ester
Brand Name: Vulcanchem
CAS No.: 147118-39-6
VCID: VC21111031
InChI: InChI=1S/C23H28FN3O6S/c1-14(2)21-19(11-10-17(28)12-18(29)13-20(30)33-4)22(15-6-8-16(24)9-7-15)26-23(25-21)27(3)34(5,31)32/h6-11,14,18,29H,12-13H2,1-5H3/b11-10+/t18-/m1/s1
SMILES: CC(C)C1=NC(=NC(=C1C=CC(=O)CC(CC(=O)OC)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
Molecular Formula: C23H28FN3O6S
Molecular Weight: 493.5 g/mol

5-Oxorosuvastatin methyl ester

CAS No.: 147118-39-6

Cat. No.: VC21111031

Molecular Formula: C23H28FN3O6S

Molecular Weight: 493.5 g/mol

* For research use only. Not for human or veterinary use.

5-Oxorosuvastatin methyl ester - 147118-39-6

Specification

CAS No. 147118-39-6
Molecular Formula C23H28FN3O6S
Molecular Weight 493.5 g/mol
IUPAC Name methyl (E,3R)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3-hydroxy-5-oxohept-6-enoate
Standard InChI InChI=1S/C23H28FN3O6S/c1-14(2)21-19(11-10-17(28)12-18(29)13-20(30)33-4)22(15-6-8-16(24)9-7-15)26-23(25-21)27(3)34(5,31)32/h6-11,14,18,29H,12-13H2,1-5H3/b11-10+/t18-/m1/s1
Standard InChI Key ULUNETUXUVEFLH-DOJUMQAQSA-N
Isomeric SMILES CC(C)C1=NC(=NC(=C1/C=C/C(=O)C[C@H](CC(=O)OC)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
SMILES CC(C)C1=NC(=NC(=C1C=CC(=O)CC(CC(=O)OC)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
Canonical SMILES CC(C)C1=NC(=NC(=C1C=CC(=O)CC(CC(=O)OC)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C

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